Phenol, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-

• IUPAC Name: 4-[[tert-butyl(dimethyl)silyl]oxymethyl]phenol
• InChI: InChI=1S/C13H22O2Si/c1-13(2,3)16(4,5)15-10-11-6-8-12(14)9-7-11/h6-9,14H,10H2,1-5H3
• InChI Key: OXNXETVAZHYQFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=CC=C(C=C1)O
• Molecular Formula: C13H22O2Si
• DSSTOX Substance ID: DTXSID70459480
• Molecular Weight: 238.40 g/mol
• CAS No.: 126070-20-0

Description

Phenol, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- is a useful research compound. Its molecular formula is C13H22O2Si and its molecular weight is 238.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Development of Novel Ligands and Metal Complexes

One study focused on the synthesis of bidentate Schiff base ligands and their metal(II) complexes, exploring their potential as DNA probes and anticancer agents. These ligands were characterized by various analytical and spectroscopic methods, showing interactions with DNA via groove mode of binding and binding towards human serum albumin (HSA), indicating good bioavailability and potential as drug candidates (Rani et al., 2020).

Synthesis and Estrogenic Activity of Phenolic Compounds

Research on the synthesis of 4-nonylphenol isomers and their estrogenic activities highlights the diverse biological effects of phenolic compounds. The study synthesized several branched 4-nonylphenol isomers and tested their estrogenic activities, finding varying degrees of activity, which underscores the importance of structural variation in determining the biological activities of phenolic compounds (Uchiyama et al., 2008).

Exploration of Biological and Physical Properties

A novel study synthesized a new type of polyphenol through oxidative polycondensation, which was characterized for its thermal and electrochemical properties. This research illustrates the potential applications of phenolic polymers in solar-cell technologies due to their low band gap and high thermal stability (Demir, 2012).

Another investigation into the bioactivity of natural O-prenylated phenylpropenes and their derivatives against spider mites and fungal pathogens demonstrated the potential of phenolic compounds in agricultural and pharmaceutical applications. This study highlighted how modifications to the phenolic structure could dramatically change biological activity, offering insights into the design of new functional properties of phenylpropenes (Koeduka et al., 2014).

Synthesis routes and methods I

Procedure details

A mixture of 1.24 g (0.01 mole) of 4-hydroxymethylphenol, 1.8 g (0.012 mole) of tert-butyldimethylsilyl chloride, 1.7 g (0.025 mole) of imidazole and 3 ml of dimethylformamide was stirred under nitrogen at room temperature for 12 h. The reaction mixture was poured into water and extracted with three portions of ether. Ether extracts were combined and washed successively with water and saturated NaCl solution and then dried (Na2SO4). The ether solution was concentrated in-vacuo and the resultant crude product was purified by flash chromatography (silica; 10% ethyl acetate in hexanes) to give the title compound as a colorless oil.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Tetrabutylammonium fluoride (1 M THF, 44 mL, 44 mmol) was added to a 0° C. solution of 1-(tert-butyldimethylsilyloxy)-4-((tert-butyldimethylsilyloxy)methyl)benzene (14 g, 40 mmol) in THF (400 mL). The reaction was stirred for 30 minutes, then poured into a mixture of saturated NH4Cl and Et2O. The layers were separated and the aqueous phase was extracted twice with Et2O. The organics were combined, washed with brine, dried over MgSO4, and concentrated under reduced pressure. The residue was chromatographed (1:9 EtOAc/hexanes) to provide the product as a colorless oil (8.0 g, 85%).